Cas no 61680-07-7 (1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5,6-bis(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5,6-bis(trifluoromethyl)-
• CAS No: 61680-07-7
• MF: C₁₃H₁₂F₆N₂
• MW: 310.23820400238
• CID: 470282
• PubChem ID: 21504708
• Update Time: 2025-04-19

1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5,6-bis(trifluoromethyl)-
• 1-methyl-2-propan-2-yl-5,6-bis(trifluoromethyl)benzimidazole
• WEODQEADLHIRQP-UHFFFAOYSA-N
• 1-Methyl-2-(propan-2-yl)-5,6-bis(trifluoromethyl)-1H-benzimidazole
• DTXSID90615162
• SCHEMBL11873364
• 61680-07-7

• Inchi： 1S/C13H12F6N2/c1-6(2)11-20-9-4-7(12(14,15)16)8(13(17,18)19)5-10(9)21(11)3/h4-6H,1-3H3
• InChI Key： WEODQEADLHIRQP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC2=C(C=1)N(C)C(C(C)C)=N2)(F)F

Computed Properties

• Exact Mass: 310.09056
• Monoisotopic Mass: 310.09046736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82